2-Cyano-4-(4-methylsulfonylphenyl)phenol, 95%

• IUPAC Name: 2-hydroxy-5-(4-methylsulfonylphenyl)benzonitrile
• InChI: InChI=1S/C14H11NO3S/c1-19(17,18)13-5-2-10(3-6-13)11-4-7-14(16)12(8-11)9-15/h2-8,16H,1H3
• InChI Key: DBBJZKQYEXWJAE-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=C(C=C1)C2=CC(=C(C=C2)O)C#N
• Molecular Formula: C14H11NO3S
• DSSTOX Substance ID: DTXSID60684946
• Molecular Weight: 273.31 g/mol
• CAS RN: 1261891-91-1

Description

2-Cyano-4-(4-methylsulfonylphenyl)phenol, 95% (hereafter referred to as 2-CMPP) is a chemical compound that is widely used in scientific research, particularly in the fields of biochemistry and physiology. 2-CMPP is a synthetic derivative of the naturally occurring phenolic compound 4-methylsulfonylphenol (4-MSP). It is a colorless, water-soluble solid that is highly soluble in organic solvents. 2-CMPP is a versatile compound that can be used in a variety of laboratory experiments due to its high solubility and its low toxicity.

Mechanism of Action

2-CMPP is believed to act as a competitive inhibitor of cytochrome P450 enzymes, which are involved in the metabolism of a wide range of drugs and other compounds. It is believed to bind to the active site of the enzyme, preventing it from binding to its natural substrate. This inhibition of enzyme activity can be used to study the effects of various drugs and other compounds on enzyme kinetics.
Biochemical and Physiological Effects
2-CMPP has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of cytochrome P450 enzymes, which can lead to changes in the metabolism of drugs and other compounds. In addition, 2-CMPP has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition can lead to changes in the nervous system, including changes in behavior and cognition.

Advantages and Limitations for Lab Experiments

2-CMPP has several advantages for laboratory experiments. It is a highly soluble compound that is relatively non-toxic and can be easily synthesized from 2-Cyano-4-(4-methylsulfonylphenyl)phenol, 95%. In addition, 2-CMPP is a versatile compound that can be used in a variety of experiments due to its low toxicity and high solubility. However, the use of 2-CMPP in laboratory experiments is not without its limitations. For example, the compound can be toxic at higher concentrations, and it can interfere with the activity of other enzymes.

Future Directions

There are several potential future directions for research involving 2-CMPP. One potential direction is to further study the biochemical and physiological effects of the compound, as well as its potential applications in drug development. In addition, further research could be conducted to explore the potential use of 2-CMPP as a substrate for other enzymes, as well as its potential use in other laboratory experiments. Finally, further research could be conducted to explore the potential toxicity of 2-CMPP at higher concentrations, as well as its potential interference with the activity of other enzymes.

Synthesis Methods

2-CMPP can be synthesized by reacting 2-Cyano-4-(4-methylsulfonylphenyl)phenol, 95% with cyanide in an aqueous solution. The reaction is catalyzed by a base, such as sodium hydroxide, and is typically performed at temperatures ranging from 80-100°C. The reaction is generally complete within 1-2 hours, and the resulting 2-CMPP can be isolated and purified by precipitation or by column chromatography.

Scientific Research Applications

2-CMPP is widely used in scientific research due to its low toxicity and its high solubility in organic solvents. It is often used as a substrate for enzymes, such as cytochrome P450, as well as for the study of enzyme kinetics. In addition, 2-CMPP is commonly used in studies of protein-protein interactions and other biochemical processes.